Cas no 14604-44-5 (5-methoxypent-1-yne)

• Product Name: 5-methoxypent-1-yne
• CAS No: 14604-44-5
• MF: C₆H₁₀O
• MW: 98.1430020332336
• MDL: MFCD20483379
• CID: 1316028
• PubChem ID: 14221107
• Update Time: 2025-06-08

5-methoxypent-1-yne Chemical and Physical Properties

Names and Identifiers

• 1-Pentyne, 5-methoxy-
• 5-methoxypent-1-yne
• AT29248
• CLISVFCXKLMNIJ-UHFFFAOYSA-N
• 5-Methoxy-1-pentyne
• EN300-197446
• 14604-44-5
• DB-185889
• pent-4-yn-1-yl-methyl ether

• MDL： MFCD20483379
• Inchi： 1S/C6H10O/c1-3-4-5-6-7-2/h1H,4-6H2,2H3
• InChI Key： CLISVFCXKLMNIJ-UHFFFAOYSA-N
• SMILES： O(C)CCCC#C

Computed Properties

• Exact Mass: 98.073164938g/mol
• Monoisotopic Mass: 98.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 67.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 5-methoxypent-1-yne

Properties and Applications of 5-methoxypent-1-yne (CAS No. 14604-44-5)

5-methoxypent-1-yne, with the chemical formula C₆H₈O, is a significant organic compound that has garnered attention in the field of organic synthesis and pharmaceutical research due to its unique structural and functional properties. This alkyne derivative features a terminal alkyne group (C≡C) and an electron-donating methoxy (-OCH₃) substituent, which together contribute to its reactivity and potential applications. The compound is identified by its CAS number, 14604-44-5, which serves as a unique identifier in chemical databases and literature.

The molecular structure of 5-methoxypent-1-yne consists of a five-carbon chain with a triple bond at the first carbon position and a methoxy group attached to the fifth carbon. This configuration makes it a versatile intermediate in synthetic chemistry, particularly in the construction of more complex molecules. The presence of both the alkyne and methoxy functional groups allows for diverse chemical transformations, including addition reactions, oxidation, and coupling reactions, making it a valuable building block in the synthesis of natural products and pharmaceuticals.

In recent years, there has been growing interest in 5-methoxypent-1-yne due to its potential applications in medicinal chemistry. The compound’s ability to undergo regioselective reactions has been explored in the synthesis of bioactive molecules. For instance, researchers have utilized 5-methoxypent-1-yne as a precursor in the development of novel heterocyclic compounds, which are known for their pharmacological properties. The methoxy group enhances the compound’s solubility and stability, making it more suitable for further derivatization into pharmacologically relevant molecules.

One of the most notable applications of 5-methoxypent-1-yne is in the synthesis of small-molecule inhibitors targeting various biological pathways. The terminal alkyne group can be selectively functionalized to introduce different pharmacophores, enabling the design of molecules with specific biological activities. For example, recent studies have demonstrated the use of 5-methoxypent-1-yne in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The compound’s structural features allow for precise modifications that can enhance binding affinity to target proteins.

The role of 5-methoxypent-1-yne as a synthetic intermediate has also been highlighted in the preparation of functional materials. Its incorporation into polymers and coatings can impart unique properties such as enhanced thermal stability or improved mechanical strength. Additionally, the compound’s reactivity with transition metals has been exploited in catalytic processes, including cross-coupling reactions that are essential for constructing complex organic molecules efficiently.

From an industrial perspective, 5-methoxypent-1-yne is valued for its scalability in production. Advances in synthetic methodologies have enabled the efficient synthesis of large quantities of this compound, making it more accessible for research and commercial applications. The development of greener synthetic routes has further underscored its importance as a sustainable building block in chemical manufacturing.

Recent research has also explored the photochemical properties of 5-methoxypent-1-yne, revealing its potential use in photodynamic therapy and other light-based medical treatments. The compound’s ability to absorb light at specific wavelengths allows it to generate reactive oxygen species that can selectively target diseased cells. This discovery opens up new avenues for developing photoactive pharmaceuticals that leverage the unique photophysical properties of alkyne derivatives.

In summary, 5-methoxypent-1-yne (CAS No. 14604-44-5) is a multifaceted compound with significant implications across various domains of chemistry and biology. Its structural versatility, coupled with its reactivity, makes it an indispensable tool in synthetic chemistry and pharmaceutical research. As ongoing studies continue to uncover new applications and synthetic strategies, the importance of this compound is likely to grow further, solidifying its role as a cornerstone in modern chemical innovation.